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Compound of Interest

Compound Name: 1,4-Diazepan-5-one hydrochloride

Cat. No.: B1344740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of 1,4-
Diazepan-5-one hydrochloride. While extensive quantitative data for this specific compound

is not readily available in public domain literature, this document consolidates the known

information and outlines general experimental approaches for its characterization.

Core Physicochemical Data
The hydrochloride salt of 1,4-Diazepan-5-one is typically a crystalline solid, a characteristic that

generally enhances its solubility in aqueous solutions.[1] The available identifying information

for this compound is summarized in the table below.

Property Value Source

CAS Number 208245-76-5 [1][2][3]

Molecular Formula C₅H₁₁ClN₂O [1][2][3]

Molecular Weight 150.61 g/mol [1][2][3]

Purity ≥97% [2]

Recommended Storage -20°C [4]
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Note: Specific quantitative data for melting point, boiling point, pKa, and logP are not available

in the reviewed literature.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1,4-Diazepan-5-one
hydrochloride are not explicitly detailed in readily accessible scientific literature. However,

general methodologies for the synthesis and characterization of diazepine derivatives can be

adapted.

General Synthesis of 1,4-Diazepine Derivatives
The synthesis of 1,4-diazepine and 1,5-benzodiazepine derivatives often involves the

condensation of appropriate starting materials. One reported method describes the reaction of

ketimine intermediates with aldehydes in the presence of a catalyst, such as Keggin-type

heteropolyacids, to yield the diazepine ring structure.[5] Another approach involves the solid-

phase synthesis of benzo[1][6]diazepin-5-one derivatives, which allows for the generation of a

library of related compounds.[7]

Analytical Characterization
A comprehensive characterization of 1,4-Diazepan-5-one hydrochloride would typically

involve a suite of analytical techniques to confirm its structure and purity.

Workflow for Physicochemical Characterization
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General Workflow for Compound Characterization
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Caption: A generalized workflow for the synthesis, purification, and characterization of a

chemical compound like 1,4-Diazepan-5-one hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

elucidate the chemical structure, confirming the connectivity of atoms within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular

weight and elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional

groups, such as the carbonyl (C=O) and amine (N-H) groups.
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High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for assessing

the purity of the compound and for quantitative analysis.

Biological Activity and Signaling Pathways
The diazepine moiety is present in many compounds with psychoactive properties, including

anxiolytic, sedative, and muscle relaxant effects, which are often mediated through interactions

with neurotransmitter systems in the central nervous system.[1] However, specific biological

targets and signaling pathways for 1,4-Diazepan-5-one hydrochloride have not been reported

in the available literature. Further research would be required to elucidate its pharmacological

profile.
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Caption: A logical workflow for the investigation of the biological activity of a novel compound,

from initial screening to lead development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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